Cas no 1799561-19-5 (3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one)

• Product Name: 3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one
• CAS No: 1799561-19-5
• MF: C₁₄H₁₂Cl₂N₄OS
• MW: 355.2423
• MDL: MFCD31736648
• CID: 5089393
• PubChem ID: 118164476
• Update Time: 2025-05-21

3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• ClC1=C(C(=CC=C1)Cl)N1CN(C2=NC(=NC=C2C1=O)SC)C
• 6-(2,6-dichlorophenyl)-8-methyl-2-methylsulfanyl-7H-pyrimido[4,5-d]pyrimidin-5-one
• 3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one

• MDL： MFCD31736648
• Inchi： 1S/C14H12Cl2N4OS/c1-19-7-20(11-9(15)4-3-5-10(11)16)13(21)8-6-17-14(22-2)18-12(8)19/h3-6H,7H2,1-2H3
• InChI Key： ZNZIOXQCFILZLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1C(C2=CN=C(N=C2N(C)C1)SC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6

Additional information on 3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one

3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one: A Comprehensive Overview

The compound 3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one (CAS No: 1799561-19-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidopyrimidinones, which are known for their unique structural features and diverse biological activities. The molecule's structure is characterized by a pyrimido[4,5-d]pyrimidine core with substituents at specific positions that contribute to its functional properties.

Recent studies have highlighted the importance of pyrimido[4,5-d]pyrimidine derivatives in drug discovery due to their ability to modulate key biological targets such as kinases and other enzymes involved in disease pathways. The presence of a methylthio group at position 7 and a dichlorophenyl group at position 3 introduces additional functionality and enhances the molecule's stability and bioavailability. These substituents also play a critical role in determining the compound's pharmacokinetic properties and its potential for therapeutic applications.

The synthesis of 3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one involves a series of intricate organic reactions that require precise control over reaction conditions to achieve the desired product. Researchers have employed various strategies such as multi-component reactions and microwave-assisted synthesis to optimize the production process. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis pathway.

From a pharmacological perspective, this compound has shown promising results in preclinical studies targeting diseases such as cancer and neurodegenerative disorders. Its ability to inhibit specific protein kinases makes it a potential candidate for developing targeted therapies with fewer side effects compared to traditional chemotherapeutic agents. Additionally, the methylthio group contributes to its antioxidant properties, which could be beneficial in mitigating oxidative stress-associated diseases.

The structural uniqueness of 3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one also makes it an interesting subject for material science applications. Its rigid framework and conjugated system suggest potential uses in optoelectronic materials and sensors. Recent research has explored its application in organic light-emitting diodes (OLEDs), where its photoluminescent properties could enhance device efficiency and stability.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully understand its long-term effects on biological systems and ensure its safe use in clinical settings.

Overall, 3-(2,6-Dichlorophenyl)-2,3-dihydro-1-methyl-7-(methylthio)pyrimido[4,5-d]pyrimidin-4(1H)-one represents a versatile molecule with vast opportunities for exploration across multiple disciplines. Its unique structure combined with cutting-edge research findings positions it as a valuable asset in advancing both medical treatments and material innovations.